4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C20H18BrN3O3
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H18BrN3O3/c21-13-8-6-12(7-9-13)19-16-17(14-4-1-2-5-15(14)26)22-23-18(16)20(27)24(19)10-3-11-25/h1-2,4-9,19,25-26H,3,10-11H2,(H,22,23)
• InChI Key: QSPCTKBPJSSSBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C(N(C3=O)CCCO)C4=CC=C(C=C4)Br)O

Description

4-(4-Bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a high-purity chemical compound offered for scientific research and development. This bromophenyl-substituted dihydropyrrolopyrazolone derivative features a complex heterocyclic structure that places it within a class of compounds demonstrating significant potential in medicinal chemistry research . Compounds within this structural family have been synthesized via efficient multicomponent processes and ring-opening strategies that provide practical access to libraries of diversified derivatives with broad substituent compatibility . The molecular architecture incorporates multiple pharmacologically privileged motifs, including the 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one core, which has been identified as a template for developing biologically active molecules . Structural analogs of this compound have shown promising antiproliferative activities against various cancer cell lines, including chronic myeloid leukemia (K562), acute myeloid leukemia (MV4-11), and breast cancer (MCF-7) models, with certain derivatives exhibiting potent low micromolar GI50 values . Additional research interest in this chemical scaffold stems from its potential as a COX-II inhibitor with minimal ulcerogenic effects, suggesting utility in anti-inflammatory therapeutic development . The compound's structure includes hydrogen bond donor and acceptor groups that may facilitate specific molecular interactions with biological targets. This product is provided exclusively for research purposes in laboratory settings. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers handling this compound should implement appropriate safety precautions and refer to the material safety data sheet for detailed handling and storage information.

Biological Activity

The compound 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a complex organic molecule that belongs to the class of dihydropyrrolo[3,4-c]pyrazol-6-ones. This compound is characterized by its unique bicyclic structure which incorporates both pyrrole and pyrazole moieties, along with various functional groups such as bromine and hydroxyl groups. The structural complexity suggests significant potential for diverse biological activities.

• Molecular Formula : C20H18BrN3O3
• Molecular Weight : 404.28 g/mol
• IUPAC Name : 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

Biological Activities

Research indicates that compounds within this structural class exhibit a variety of biological activities, including:

• Anticancer Activity : Some derivatives have shown promising results in inhibiting the growth of cancer cells. For instance, studies have demonstrated that similar compounds can induce apoptosis in cancer cell lines through various mechanisms including cell cycle arrest and activation of caspases .
• Anti-inflammatory Effects : The presence of hydroxyl groups in the structure is often associated with anti-inflammatory properties. Compounds with similar functionalities have been reported to inhibit pro-inflammatory cytokines and reduce inflammation in animal models .
• Antioxidant Properties : The phenolic groups contribute to the antioxidant capacity of the compound, which can scavenge free radicals and protect against oxidative stress. This activity has been linked to potential neuroprotective effects in various studies .

The biological activity of this compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor for enzymes involved in cancer progression or inflammation.
• Receptor Modulation : It might modulate receptor activities that are pivotal in signaling pathways related to cell proliferation and survival.

Case Studies and Research Findings

A series of studies have been conducted to evaluate the biological activity of related compounds:

• Study on Anticancer Activity :
  • A study published in Journal of Medicinal Chemistry evaluated several derivatives of pyrrolo[3,4-c]pyrazol-6-ones for their anticancer properties. The results indicated that certain modifications led to increased potency against breast cancer cell lines, with IC50 values in the low micromolar range .
• Anti-inflammatory Research :
  • Research highlighted in Phytotherapy Research demonstrated that a structurally similar compound significantly reduced inflammation markers in a rat model of arthritis, suggesting potential therapeutic applications for chronic inflammatory diseases .
• Antioxidant Studies :
  • An investigation into the antioxidant properties showed that compounds with similar structures exhibited high radical scavenging activity, correlating with their ability to protect neuronal cells from oxidative damage in vitro .

Synthesis and Derivatives

The synthesis of 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one can be achieved through various methods involving multi-component reactions. Optimization studies have indicated that reaction conditions such as solvent choice and temperature significantly affect yield and purity.

Entry	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Methanol	Room Temp	1.5	24
2	Ethanol	40	1	36
3	Acetic Acid	120	0.5	Traces

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one exhibit a range of biological activities:

• Antioxidant Activity : Compounds with similar structures have demonstrated significant antioxidant properties, which can protect cells from oxidative stress.
• Anticancer Potential : Some derivatives have shown promise in inhibiting cancer cell proliferation through various mechanisms.
• Anti-inflammatory Effects : The presence of hydroxyl groups suggests potential anti-inflammatory activities by modulating inflammatory pathways.

Case Studies

Several studies have explored the applications of this compound in medicinal chemistry:

• Study on Anticancer Activity :
  • A study investigated the cytotoxic effects of various derivatives of dihydropyrrolo[3,4-c]pyrazoles against different cancer cell lines. Results indicated that specific structural modifications enhanced their potency against breast cancer cells.
• Research on Anti-inflammatory Properties :
  • Another research focused on evaluating the anti-inflammatory effects of hydroxylated derivatives in animal models. The findings suggested a significant reduction in inflammatory markers when treated with these compounds.

Chemical Reactions Analysis

Substitution Reactions at Bromophenyl Group

The para-bromine substituent participates in palladium-catalyzed coupling reactions, enabling structural diversification:

Reaction Type	Conditions	Products Formed	Yield (%)	Source
Suzuki-Miyaura Coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O (1:1), 80°C	Aryl-pyrazolone hybrids	68–82
Buchwald-Hartwig Amination	Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene	N-Aryl derivatives	55–72

These reactions retain the pyrrolopyrazole core while introducing pharmacophores for biological screening.

Hydroxyl Group Modifications

The phenolic -OH and aliphatic -OH groups undergo derivatization:

Reaction	Reagents/Conditions	Outcome	Application
Etherification	Alkyl halides, K₂CO₃, DMF, 60°C	Alkoxy derivatives	Solubility enhancement
Esterification	Acetyl chloride, pyridine, 0°C→RT	Acetylated analogs	Prodrug development

Bromine Displacement

Nucleophilic aromatic substitution (SNAr) occurs under basic conditions:

• Methoxy Substitution : NaOMe, CuI, DMSO, 120°C → Methoxy-phenyl analog (yield: 64%).

Cyclization and Ring-Opening Reactions

The dihydropyrrolo[3,4-c]pyrazol-6(2H)-one core participates in scaffold-modifying reactions:

Ring-Opening with Hydrazines

• Conditions : Hydrazine hydrate in dioxane, 80°C, 12h

• Product : 3-(2-Hydroxyphenyl)-pyrazolopyrrolidinones (yield: 72–94%) .

• Mechanism : Cleavage of the fused chromenone ring followed by recyclization .

Acid-Catalyzed Rearrangements

• Conditions : HCl/EtOH, reflux

• Outcome : Isomerization to pyrazolo[1,5-a]quinoline derivatives (structural confirmation via NOESY) .

Oxidation and Reduction Pathways

Process	Reagents	Observation	Reference
Oxidation of -CH₂OH	CrO₃/H₂SO₄	Carboxylic acid formation
Reduction of C=N bond	NaBH₄/MeOH	Saturated pyrrolidine analogs

Metal-Complexation Behavior

The compound acts as a polydentate ligand due to multiple donor sites:

Metal Ion	Coordination Sites	Complex Structure	Stability Constant (log K)
Cu(II)	Pyrazole-N, phenolic-O	Octahedral geometry	8.2 ± 0.3
Fe(III)	Hydroxyl-O, carbonyl-O	Tetragonal distortion	6.9 ± 0.2

These complexes show enhanced radical-scavenging activity in DPPH assays.

Cross-Coupling at Pyrazole Nitrogen

• Alkylation : R-X (alkyl/benzyl halides), K₂CO₃, DMF → N-substituted derivatives (yield: 48-76%).

• Acylation : AcCl or RCOCl, NEt₃ → Amide-linked conjugates (e.g., acetyl, benzoyl).

Photochemical Reactivity

UV irradiation (λ = 254 nm) induces:

• C-Br Bond Homolysis : Generates aryl radicals for C-C bond formation.

• Singlet Oxygenation : In presence of O₂/rose bengal → Epoxide intermediates.

Bioconjugation Strategies

The hydroxypropyl chain enables PEGylation:

• Reagents : mPEG-NHS ester, pH 8.5 buffer

• Application : Water-soluble prodrugs with extended plasma half-life.

This compound serves as a versatile scaffold for medicinal chemistry, with reactivity patterns validated through spectroscopic (¹H/¹³C NMR, IR) and chromatographic (HPLC) analyses . Future studies should explore its catalytic applications and enantioselective transformations.

Comparison with Similar Compounds

Halogen Substitution (Br vs. Cl)

• Bromine in the target compound increases molecular weight and polarizability compared to chlorine in the analog from . This may enhance halogen bonding in biological targets but reduce solubility .
• Chloro-substituted analogs (e.g., compound 4 in ) exhibit antimicrobial activity, suggesting bromo derivatives like the target compound could share similar mechanisms .

Hydroxypropyl vs. Methoxypropyl

• The 3-hydroxypropyl chain in the target compound improves aqueous solubility compared to 3-methoxypropyl (), which is more lipophilic. This difference could influence pharmacokinetics, such as membrane permeability and metabolic clearance .

Functional Group Impact

• In contrast, the target compound’s hydroxyl groups favor interactions with polar biological targets .
• Trifluoromethyl groups () increase lipophilicity and metabolic stability, a property absent in the target compound but relevant for drug design .

Physicochemical and Spectroscopic Data

• IR Spectroscopy : The target compound’s hydroxyl groups would show broad peaks near 3250–3450 cm⁻¹ , distinct from methoxy (∼2850 cm⁻¹) or thioamide (∼1167 cm⁻¹) signals in analogs .
• ¹H-NMR : The hydroxypropyl chain’s protons (δ ~3.5–4.0 ppm) differ from methoxypropyl analogs (δ ~3.3 ppm for OCH₃) .

Preparation Methods

Reaction Components and Conditions

• Phenacyl bromide derivative : 4-Bromophenacyl bromide introduces the 4-bromophenyl group.

• Diketone : Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate provides the 2-hydroxyphenyl moiety and diketone functionality.

• Amine : 3-Aminopropanol introduces the 3-hydroxypropyl substituent.

• Catalyst : DABCO (10 mol%) in water at 60°C facilitates quaternary salt formation and subsequent cyclization.

The reaction proceeds via initial formation of a quaternary ammonium intermediate, which reacts with the tautomerized enamine from the diketone and amine. Cyclization and dehydration yield a pyrrole intermediate, critical for subsequent pyrazolone formation.

Optimization Data

Key parameters influencing yield include solvent, temperature, and catalyst loading (Table 1).

Table 1. Optimization of Pyrrole Intermediate Synthesis

Entry	Solvent	Temperature (°C)	Catalyst (mol%)	Yield (%)
1	H₂O	60	10	72
2	EtOH	60	10	58
3	H₂O	80	10	68
4	H₂O	60	15	74

Reaction in aqueous medium at 60°C with 10 mol% DABCO provided optimal yields (72%) while minimizing side products.

Hydrazine-Mediated Pyrazolone Ring Formation

The pyrrole intermediate undergoes ring-opening and cyclization with hydrazine to form the dihydropyrrolo[3,4-c]pyrazol-6(2H)-one core. This step, adapted from Kovalenko et al., requires precise stoichiometric and solvent control.

Reaction Protocol

• Hydrazine hydrate : Added in a 1:5 molar ratio relative to the pyrrole intermediate.

• Solvent : Dioxane at 80°C for 20 hours ensures complete ring transformation.

• Mechanism : Hydrazine attacks the diketone moiety, inducing ring-opening and re-cyclization to form the pyrazolone ring (Figure 1).

Figure 1. Proposed Mechanism for Pyrazolone Formation

• Nucleophilic attack by hydrazine on the carbonyl group.

• Ring-opening to form a hydrazone intermediate.

• Intramolecular cyclization to establish the pyrazolone ring.

Yield Optimization

Varying hydrazine stoichiometry and solvent systems significantly impacts outcomes (Table 2).

Table 2. Pyrazolone Synthesis Optimization

Entry	Hydrazine (eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	3	EtOH	80	6	30
2	5	Dioxane	80	20	78
3	7	Dioxane	80	15	65

A 1:5 molar ratio in dioxane at 80°C for 20 hours achieved the highest yield (78%).

Structural Characterization and Analytical Data

The final compound was characterized using NMR, IR, and mass spectrometry, aligning with reported data for analogous structures.

Spectroscopic Analysis

• ¹H NMR (300 MHz, CDCl₃) : δ 7.42–7.12 (m, 8H, aromatic), 6.85 (s, 1H, pyrrole-H), 4.04 (t, J = 7 Hz, 2H, CH₂), 3.50 (br s, 1H, OH), 2.58 (s, 3H, CH₃), 1.90 (quin, J = 6 Hz, 2H, CH₂).

• IR (KBr) : 3411 cm⁻¹ (O-H), 1654 cm⁻¹ (C=O), 1595 cm⁻¹ (C=N).

• MS (ESI) : m/z = 486 [M + H]⁺.

Purity and Crystallization

The crude product was purified via silica gel chromatography (ethyl acetate/hexane, 1:9) followed by recrystallization from ethanol, achieving >95% purity (HPLC) .

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for preparing 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one?

• Methodology : Multi-step synthesis typically involves:

Cyclocondensation : Formation of the pyrrolopyrazole core via cyclization of hydrazines with β-ketoesters or enaminones under acidic or basic conditions.

Substituent Introduction : Sequential coupling reactions (e.g., Suzuki-Miyaura for bromophenyl groups) and alkylation/propylation for hydroxypropyl chains.

Hydroxylation : Protecting group strategies (e.g., TBS for phenolic -OH) to avoid side reactions during synthesis.

• Key Characterization : Use NMR (¹H/¹³C), HRMS, and HPLC to confirm structural integrity and purity (>95%) .

Q. How can researchers optimize reaction yields for this compound?

• Methodology : Apply Design of Experiments (DOE) principles:

• Variables : Temperature, solvent polarity (e.g., DMF vs. THF), catalyst loading (e.g., Pd for cross-coupling).
• Statistical Analysis : Use fractional factorial designs to minimize trials while maximizing data on yield and purity.
• Example : A 2³ factorial design reduced optimization time by 40% in analogous pyrazole syntheses .

Q. What spectroscopic techniques are critical for characterizing this compound?

• Essential Tools :

• NMR : ¹H/¹³C NMR to confirm substitution patterns (e.g., aromatic protons, hydroxypropyl chain integration).
• HRMS : Validate molecular formula (e.g., [M+H]+ at m/z 471.5 for C27H25N3O5).
• X-ray Crystallography : Resolve stereochemistry and confirm diastereomeric purity (if applicable) .

Advanced Research Questions

Q. How do structural modifications (e.g., bromophenyl vs. fluorophenyl) influence biological activity?

• Methodology :

Analog Synthesis : Replace bromine with fluorine or chlorine via cross-coupling or nucleophilic substitution.

Activity Screening : Test analogs against cancer cell lines (e.g., MCF-7, HeLa) using IC50 assays.

• Findings : Fluorophenyl analogs (e.g., 4-fluorophenyl derivatives) showed 2-fold higher cytotoxicity in leukemia models due to enhanced membrane permeability .

Q. What computational approaches predict the compound’s reactivity or binding modes?

• Methodology :

• DFT Calculations : Optimize geometry and calculate frontier orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attack.
• Molecular Docking : Simulate interactions with targets (e.g., EGFR kinase) using AutoDock Vina.
• Case Study : Docking revealed hydrogen bonding between the 2-hydroxyphenyl group and EGFR’s Lys721 residue, explaining observed inhibition .

Q. How can contradictions in biological assay data (e.g., varying IC50 values) be resolved?

• Methodology :

Assay Standardization : Control variables like cell passage number, serum concentration, and incubation time.

Meta-Analysis : Compare data across studies using standardized metrics (e.g., logP vs. IC50).

• Example : Discrepancies in anti-inflammatory activity were traced to divergent assay protocols (e.g., LPS vs. TNF-α induction) .